Cas no 566158-23-4 (2H-1,4-Benzoxazine-7-carbonitrile,4-ethyl-3,4-dihydro-3-methyl-(9CI))

• Product Name: 2H-1,4-Benzoxazine-7-carbonitrile,4-ethyl-3,4-dihydro-3-methyl-(9CI)
• CAS No: 566158-23-4
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 1018981
• PubChem ID: 45094658
• Update Time: 2025-04-20

2H-1,4-Benzoxazine-7-carbonitrile,4-ethyl-3,4-dihydro-3-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazine-7-carbonitrile,4-ethyl-3,4-dihydro-3-methyl-(9CI)
• 566158-23-4
• SCHEMBL13271357
• 2H-1,4-Benzoxazine-7-carbonitrile, 4-ethyl-3,4-dihydro-3-methyl-
• DB-323915

• Inchi： 1S/C12H14N2O/c1-3-14-9(2)8-15-12-6-10(7-13)4-5-11(12)14/h4-6,9H,3,8H2,1-2H3
• InChI Key： WMLXZARGRMGJPA-UHFFFAOYSA-N
• SMILES： O1C2C=C(C#N)C=CC=2N(CC)C(C)C1

Computed Properties

• Exact Mass: 202.111
• Monoisotopic Mass: 202.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3A^2
• XLogP3: 2.3